Cas no 1806798-98-0 (5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde)

• Product Name: 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde
• CAS No: 1806798-98-0
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4856398
• Update Time: 2025-06-09

5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-7-5(3-13)12-2-4(11)6(7)8(9)10/h2-3,8H,11H2,1H3
• InChI Key： GCWWCXFNMYICTN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=O)C=1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

Recent Advances in the Application of 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1806798-98-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1806798-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic aldehyde, characterized by its difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors, particularly targeting kinases and other key regulatory proteins involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde as a key building block for the synthesis of selective kinase inhibitors. The study utilized computational modeling and high-throughput screening to identify derivatives of this compound that exhibited potent inhibitory activity against specific oncogenic kinases. The presence of the difluoromethyl group was found to enhance binding affinity through unique hydrophobic interactions, while the aldehyde functionality allowed for further derivatization via reductive amination or other coupling reactions.

Another significant application of this compound was reported in a recent Nature Communications article, where it was employed in the development of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The aldehyde group of 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde formed a reversible covalent bond with the catalytic cysteine residue of Mpro, leading to effective inhibition of viral replication. This finding underscores the potential of this compound in antiviral drug development, particularly in addressing emerging infectious diseases.

From a synthetic chemistry perspective, recent advances in the preparation of 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde have been reported in Organic Letters. Researchers developed a more efficient synthetic route starting from commercially available 2-chloro-3-methoxypyridine, involving sequential fluorination and oxidation steps with improved yields and reduced environmental impact. This methodological improvement is particularly relevant for scaling up production for pharmaceutical applications.

The unique electronic properties imparted by the difluoromethyl group in this compound have also been investigated in several structure-activity relationship (SAR) studies. A 2024 publication in Bioorganic & Medicinal Chemistry demonstrated that this substituent significantly influences the metabolic stability and membrane permeability of resulting drug candidates, addressing common challenges in drug development. These findings position 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde as a privileged scaffold in medicinal chemistry.

Looking forward, the versatility of 5-Amino-4-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde suggests its continued importance in pharmaceutical research. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development and as a fluorescent probe for biological imaging. The compound's unique combination of reactivity and stability makes it particularly valuable for these emerging technologies in drug discovery.